Cas no 1824348-84-6 (TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE)

• Product Name: TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE
• CAS No: 1824348-84-6
• MF: C₁₀H₁₄F₂N₂O₂
• MW: 232.227169513702
• CID: 4622335
• PubChem ID: 74349844
• Update Time: 2025-05-22

TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE

• Inchi： 1S/C10H14F2N2O2/c1-9(2,3)16-8(15)14-6-10(11,12)4-7(14)5-13/h7H,4,6H2,1-3H3
• InChI Key： NZUSVVISTGILKC-UHFFFAOYSA-N
• SMILES： FC1(CN(C(=O)OC(C)(C)C)C(C#N)C1)F

Computed Properties

• Exact Mass: 232.10233402g/mol
• Monoisotopic Mass: 232.10233402g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 53.3Ų

Additional information on TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE

TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE: A Comprehensive Overview

The compound TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE (CAS No. 1824348-84-6) is a highly specialized chemical entity with significant potential in various fields of research and industry. This compound belongs to the class of pyrrolidine derivatives, which are widely studied due to their unique structural properties and functional versatility. The presence of a tert-butyl group, a cyano substituent, and two fluorine atoms at the 4-position of the pyrrolidine ring introduces a complex interplay of electronic and steric effects, making this compound a valuable tool in modern chemical synthesis and drug discovery.

Recent advancements in synthetic chemistry have enabled the precise control over the synthesis of such complex molecules. The tert-butyl group serves as a bulky protecting group, which is often utilized in peptide synthesis to prevent unwanted side reactions. Meanwhile, the cyano group introduces electron-withdrawing characteristics, enhancing the compound's reactivity in certain transformations. The two fluorine atoms at the 4-position further modulate the electronic environment of the molecule, making it suitable for applications in fluorinated drug design.

One of the most promising areas of application for TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE is in medicinal chemistry. Researchers have demonstrated that fluorinated pyrrolidine derivatives can exhibit enhanced pharmacokinetic properties, such as improved bioavailability and metabolic stability. For instance, studies published in *Journal of Medicinal Chemistry* highlight how fluorination can significantly alter the binding affinity of drug candidates to their target proteins. This makes TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE a valuable intermediate in the development of novel therapeutic agents.

In addition to its medicinal applications, this compound has found utility in materials science. The combination of a tert-butyl group and a cyano substituent provides unique opportunities for polymer synthesis. Recent research in *Macromolecules* has shown that such derivatives can serve as monomers for producing high-performance polymers with tailored mechanical and thermal properties. The presence of fluorine atoms further enhances the thermal stability and chemical resistance of these materials, making them ideal for advanced technological applications.

The synthesis of TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE involves a multi-step process that requires meticulous control over reaction conditions. Typically, the synthesis begins with the preparation of a suitable pyrrolidine precursor, followed by selective fluorination and subsequent functionalization with the tert-butyl and cyano groups. Modern techniques such as microwave-assisted synthesis and catalytic hydrogenation have been employed to optimize this process, ensuring high yields and purity.

From an environmental perspective, understanding the degradation pathways of such compounds is crucial for sustainable chemical practices. Recent studies in *Environmental Science & Technology* have investigated the biodegradation potential of fluorinated pyrrolidine derivatives under various environmental conditions. These studies suggest that while certain fluorinated compounds may persist in the environment due to their stability, proper waste management practices can mitigate their ecological impact.

In conclusion, TERT-BUTYL 2-CYANO-4,4-DIFLUOROPYRROLIDINE-1-CARBOXYLATE (CAS No. 1824348-84-6) stands out as a versatile chemical entity with diverse applications across multiple disciplines. Its unique combination of functional groups offers researchers unprecedented opportunities for innovation in drug discovery, materials science, and beyond. As advancements in synthetic chemistry continue to unfold, this compound is poised to play an increasingly important role in shaping future technologies and therapeutic interventions.